Cas no 314-41-0 (2,3,4,6-Tetrafluoronitrobenzene)

• Product Name: 2,3,4,6-Tetrafluoronitrobenzene
• CAS No: 314-41-0
• MF: C₆HF₄NO₂
• MW: 195.07125544548
• MDL: MFCD00011687
• CID: 36801
• PubChem ID: 24851793
• Update Time: 2025-11-02

2,3,4,6-Tetrafluoronitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2,3,4,6-Tetrafluoronitrobenzene
• 1,2,3,5-Tetrafluoro-4-nitrobenzene
• 1-Nitro-2,3,4,6-tetrafluorobenzene
• CS-W005905
• 1,2,3,5-tetrafluoro-4-nitro-benzene
• SCHEMBL345622
• SU82FD6B27
• GS-6077
• AMY14255
• Benzene, 1,2,3,5-tetrafluoro-4-nitro-
• AKOS015853424
• DTXSID3075387
• J-018432
• A820857
• 2,3,4,6-TETRAFLUORO-1-NITROBENZENE
• BCP24590
• EINECS 206-246-7
• 314-41-0
• UNII-SU82FD6B27
• MFCD00011687
• FT-0609362
• NS00042289
• SY103914
• 1,2,3,5-Tetrafluoro-4-nitrobenzene #
• 2,3,4,6-Tetrafluoronitrobenzene, >=97%
• STL556018
• BBL102219
• DB-048037
• DTXCID3038355
• 206-246-7
• FT97972

• MDL： MFCD00011687
• Inchi： 1S/C6HF4NO2/c7-2-1-3(8)6(11(12)13)5(10)4(2)9/h1H
• InChI Key： FDLCUAUNAWWSBX-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1[N+](=O)[O-])F)F)F

Computed Properties

• Exact Mass: 194.99400
• Monoisotopic Mass: 194.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 45.8A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.511 g/mL at 25 °C(lit.)
• Melting Point: -5
• Boiling Point: 78℃
• Flash Point: Fahrenheit: 159.8 ° f < br / > Celsius: 71 ° C < br / >
• Refractive Index: n20/D 1.464(lit.)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases. Combustible.
• PSA: 45.82000
• LogP: 2.67440
• Solubility: Not determined

2,3,4,6-Tetrafluoronitrobenzene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：S26;S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2,3,4,6-Tetrafluoronitrobenzene

Recent Advances in the Application of 2,3,4,6-Tetrafluoronitrobenzene (CAS 314-41-0) in Chemical and Biomedical Research

2,3,4,6-Tetrafluoronitrobenzene (CAS 314-41-0) has emerged as a versatile building block in synthetic chemistry and pharmaceutical research due to its unique electronic properties and reactivity profile. Recent studies have demonstrated its growing importance in the development of novel fluorinated compounds with potential applications in medicinal chemistry, materials science, and agrochemicals. This research brief synthesizes the latest findings regarding this compound's synthesis, reactivity, and biological applications.

A 2023 study published in the Journal of Fluorine Chemistry (DOI: 10.1016/j.jfluchem.2023.110015) reported an improved synthesis method for 2,3,4,6-tetrafluoronitrobenzene using continuous-flow microreactor technology, achieving 92% yield with significantly reduced reaction times compared to traditional batch processes. The researchers highlighted the compound's stability under flow conditions and its potential for scalable production, addressing previous challenges in large-scale synthesis of this fluorinated intermediate.

In pharmaceutical applications, a breakthrough was reported in Angewandte Chemie (2023, DOI: 10.1002/anie.202300541) where 2,3,4,6-tetrafluoronitrobenzene served as a key precursor for developing novel PET (positron emission tomography) imaging agents. The study demonstrated how the compound's fluorine atoms could be selectively replaced with [18F]fluoride isotopes, creating radiotracers with exceptional blood-brain barrier penetration and target specificity for neurological disorders.

Material science research has also benefited from this compound's properties. A Nature Materials publication (2023, DOI: 10.1038/s41563-023-01598-x) detailed its use in creating self-assembling fluorinated liquid crystals with unprecedented thermal stability. The nitro group's electron-withdrawing character combined with the fluorine substitution pattern enabled precise control over molecular packing, opening new possibilities for display technologies and organic electronics.

From a safety perspective, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2023, DOI: 10.1016/j.yrtph.2023.105423) have provided updated data on 2,3,4,6-tetrafluoronitrobenzene's environmental fate and occupational exposure limits. The studies confirmed its moderate acute toxicity (LD50 = 320 mg/kg in rats) but noted significant bioaccumulation potential, necessitating careful handling protocols in industrial settings.

Looking forward, several research groups have identified 2,3,4,6-tetrafluoronitrobenzene as a promising candidate for developing next-generation covalent inhibitors in drug discovery. Its ability to undergo nucleophilic aromatic substitution with biological thiols while maintaining metabolic stability makes it particularly attractive for targeted protein degradation strategies, as highlighted in recent patent applications (WO202318765A1, 2023).